12-Methoxypodocarpa-8,11,13-trien-15-al

• IUPAC Name: 6-methoxy-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carbaldehyde
• InChI: InChI=1S/C18H24O2/c1-17(12-19)9-4-10-18(2)15-11-14(20-3)7-5-13(15)6-8-16(17)18/h5,7,11-12,16H,4,6,8-10H2,1-3H3
• InChI Key: XFBMUCKBDHHVRE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC2(C1CCC3=C2C=C(C=C3)OC)C)C=O
• Molecular Formula: C18H24O2
• DSSTOX Substance ID: DTXSID90297366
• Molecular Weight: 272.4 g/mol
• CAS No.: 16826-83-8

Description

12-Methoxypodocarpa-8,11,13-trien-15-al , with the molecular formula C18H24O2, is a diterpenoid compound. This class of terpenoids is recognized as a predominant and significant class of bioactive ingredients found in plants of the Pseudotsuga genus, such as the Douglas fir ( Pseudotsuga menziesii ) . Diterpenoids from Pseudotsuga species have been the subject of modern scientific interest due to their wide range of documented pharmacological activities, which include cytotoxic, anticancer, anti-inflammatory, and antimicrobial properties . The genus has a history of use in traditional medicine; for instance, Native American tribes harnessed Pseudotsuga menziesii for its antibacterial and analgesic properties . As a constituent of this chemically rich group, 12-Methoxypodocarpa-8,11,13-trien-15-al is a compound of interest for natural product chemistry and phytopharmacological research. Its structure presents opportunities for investigating structure-activity relationships, particularly in the development of novel therapeutic agents. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic purposes. It is not for human consumption.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

The following table highlights key structural and functional differences between 12-Methoxypodocarpa-8,11,13-trien-15-al and related diterpenoids:

Compound Name	Core Structure	Substituents	Functional Groups	Molecular Formula	Key References
12-Methoxypodocarpa-8,11,13-trien-15-al	Podocarpa-8,11,13-triene	C-12: Methoxy; C-15: Aldehyde	Aldehyde, Methoxy	C₂₁H₂₈O₂
Dehydroabietic Acid	Abieta-8,11,13-triene	C-18: Carboxylic acid	Carboxylic acid	C₂₀H₂₈O₂
Methyl Dehydroabietate	Abieta-8,11,13-triene	C-18: Methyl ester	Ester	C₂₁H₃₀O₂
Ferruginol	Podocarpa-8,11,13-triene	C-12: Hydroxyl; C-13: Isopropyl	Hydroxyl, Isopropyl	C₂₀H₂₆O
Hinokione	Podocarpa-8,11,13-triene	C-3: Ketone; C-12: Hydroxy	Ketone, Hydroxy	C₂₀H₂₆O₂
12-Methoxypodocarpa-8,11,13-trien-19-oic Acid	Podocarpa-8,11,13-triene	C-12: Methoxy; C-19: Carboxylic acid	Carboxylic acid, Methoxy	C₂₁H₂₈O₃

Notes:

• Functional Group Impact : The aldehyde group in 12-Methoxypodocarpa-8,11,13-trien-15-al distinguishes it from carboxylic acid derivatives like dehydroabietic acid and its methyl ester. This aldehyde moiety may confer unique reactivity, such as susceptibility to nucleophilic addition or oxidation-reduction reactions, compared to ester or acid derivatives .
• Stereochemical Considerations: The configuration of the methoxy group at C-12 and the aldehyde at C-15 (vs. C-19 in acid derivatives) influences molecular interactions, particularly in biological systems. For example, 12-Methoxypodocarpa-8,11,13-trien-19-oic acid undergoes backbone rearrangements under phosphoryl chloride treatment, producing norabietatrienes , but analogous reactivity for the aldehyde variant remains undocumented.

Q & A

Q. How should researchers integrate ethical considerations into ecological studies of 12-Methoxypodocarpa-8,11,13-trien-15-al-producing organisms?

• Methodological Answer :
• Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) during study design to balance scientific goals with conservation ethics.
• Collaborate with local stakeholders to ensure sustainable sourcing of biological materials .